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Compound of Interest

Compound Name: RR-miniPHOS-diborane
CAS No.: 224618-25-1
Cat. No.: B1387573
Get Quote
. J

Executive Technical Summary

RR-miniPHOS-diborane (CAS: 224618-25-1) is the borane-protected adduct of the P-
chirogenic ligand (R,R)-1,2-bis(alkylmethylphosphino)methane. In the field of asymmetric
synthesis, specifically Rhodium-catalyzed hydrogenation, this ligand is prized for its high
electron density and rigid backbone, which induce exceptional enantioselectivity.

Critical Operational Insight: Unlike traditional aryl-phosphines (e.g., BINAP), RR-miniPHOS is
an alkyl-phosphine. Free alkyl-phosphines are often pyrophoric and highly susceptible to
oxidation. The diborane adduct serves as a "chemical locking mechanism," rendering the
compound air-stable and easy to handle as a solid. However, once deprotected, the free ligand
must be handled under strict anaerobic conditions (Glovebox or Schlenk line).

Chemical Profile & Hazard Identification
Substance Identity
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Parameter Detail

(R,R)-1,2-Bis(tert-
Chemical Name butylmethylphosphino)methane bis(borane)

[Representative analogue]

Common Name RR-miniPHOS-diborane
CAS Number 224618-25-1
Physical State White to off-white crystalline solid
B Soluble in Toluene, DCM, THF; Insoluble in
Solubility
water
- Air-stable as adduct; Hygroscopic; Thermally
Stability

stable < 100°C

Risk Assessment (GHS Classification)

While the adduct is stabilized, it retains the hazards of organophosphorus and organoboron
compounds.

o H228 (Flammable Solid): Borane adducts can burn vigorously.
o H315/H319 (Irritant): Causes skin and serious eye irritation.
o H302 (Acute Toxicity): Harmful if swallowed (based on organophosphorus profile).

» EUHO014 (Reacts violently with water):Conditional hazard.[1] While the P-B bond is relatively
hydrolytically stable, exposure to strong acids or oxidizers can release Diborane (

) or Hydrogen (

), both of which are explosive.

Storage & Stability Protocols
The "Cold Chain" Logic
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Although air-stable, the P-B bond is not infinite. Slow dissociation of borane can occur over
prolonged storage at room temperature, leading to oxidation of the underlying phosphorus.

e Primary Storage: Store at 2°C to 8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen. While the solid is air-stable, an inert blanket
prevents moisture ingress which can degrade the borane complex over months.

» Container: Tightly sealed glass vial with a PTFE-lined cap. Avoid long-term storage in plastic,
which may be permeable to air/moisture.

Operational Protocol: Activation (Deprotection)

This section details the critical transition from "Stable Precursor” to "Active Catalyst."
The DABCO Method (Gold Standard)
Using strong acids (

) to remove borane is risky for miniPHOS ligands due to potential backbone degradation or
racemization concerns. The DABCO (1,4-diazabicyclo[2.2.2]octane) method is the industry
standard for alkyl-phosphines, relying on a higher affinity of boron for the nitrogen in DABCO
than the phosphorus.

Reagents Required:

* RR-miniPHOS-diborane (1.0 equiv)
e« DABCO (2.2 - 3.0 equiv)
o Degassed Toluene or Benzene (Anhydrous)

o Degassed Hexane/Pentane (for extraction)

Step-by-Step Workflow:

¢ Inert Setup: Evacuate a Schlenk flask and refill with Argon (3 cycles).

o Loading: Charge the flask with RR-miniPHOS-diborane and DABCO.
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» Solvation: Add degassed Toluene via syringe.
e Displacement: Heat the mixture to 40—-60°C for 2—4 hours.
o Mechanism:[2][3][4] The DABCO acts as a "sponge," sequestering the

to form

e Workup (Critical Separation):
o Cool to room temperature.
o Remove solvent in vacuo.

o Extraction: Add degassed Hexane or Pentane. The free miniPHOS ligand is soluble in
alkanes; the DABCO-borane complex is generally insoluble/less soluble and will
precipitate or adhere to the flask walls.

o Filtration: Filter the supernatant through a Cannula filter or a frit (under Argon) into a fresh
Schlenk flask.

« |solation: Evaporate the alkane to yield the Free RR-miniPHOS as a viscous oil or low-
melting solid.

o Warning: From this point forward, the compound is Pyrophoric. Do not expose to air.[5][6]

[7]

Visualization: Activation Workflow
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Figure 1: Logic flow for the deprotection of RR-miniPHOS-diborane using the DABCO
method, highlighting the critical transition from air-stable to air-sensitive states.

Emergency Response Protocols
Fire Fighting (Class D | Chemical)

In the event of a fire involving the stored adduct or the deprotection reaction:

DO NOT USE WATER. Phosphine-boranes and their free ligands can react with water under
fire conditions to release hydrogen or toxic phosphine gas.

o Preferred Media: Dry Chemical Powder (ABC),

, or dry sand.

e Special Hazard: If the free ligand is involved, expect re-ignition. Smother completely and
allow to cool indefinitely before disturbing.

Accidental Spills

e Solid Adduct Spill: Sweep up carefully to avoid dust generation. Place in a chemical waste
container. Wipe area with acetone.

» Deprotection Mixture Spill (Liquid):
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o Evacuate: The solvent (Toluene/Hexane) is flammable, and the free phosphine is
toxic/pyrophoric.

o Ventilate: Ensure fume hood is operating at max capacity.
o Neutralize: Cover with dry sand or absorbent pads.

o Deactivate: Once absorbed, treat the waste with a dilute bleach solution (sodium
hypochlorite) slowly in a fume hood to oxidize the phosphine to the stable phosphine
oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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